Cas no 1805619-59-3 (Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate
• CAS No: 1805619-59-3
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4887210
• Update Time: 2025-06-16

Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate

• Inchi： 1S/C8H6F2INO3/c1-15-8(14)4-3(11)2-12-7(13)5(4)6(9)10/h2,6H,1H3,(H,12,13)
• InChI Key： JFSZCPCPJCXSCI-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(C(F)F)=C1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate

Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate (CAS No. 1805619-59-3): A Key Intermediate in Modern Pharmaceutical Research

Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate (CAS No. 1805619-59-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its difluoromethyl and iodopyridine moieties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it an attractive candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The difluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. Its incorporation into molecular frameworks often leads to improved pharmacokinetic profiles, making it a favored choice in the development of small-molecule drugs. In contrast, the iodopyridine moiety introduces a handle for further functionalization, enabling chemists to tailor the compound’s properties for specific biological targets. This dual functionality makes Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate a valuable building block in synthetic chemistry.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds, particularly pyridine derivatives, in drug discovery. Pyridine-based scaffolds are widely prevalent in approved drugs due to their ability to interact with biological targets through various mechanisms. The presence of an iodine atom in this compound not only facilitates cross-coupling reactions but also allows for further derivatization via palladium-catalyzed processes. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high efficacy and selectivity in therapeutic agents.

The pharmaceutical industry has been increasingly leveraging such intermediates to develop treatments for a range of diseases, including cancer, inflammation, and infectious disorders. The difluoromethyl group, for instance, has been shown to improve the bioavailability of drug candidates by reducing their susceptibility to metabolic degradation. Additionally, the hydroxyl and carboxylate functionalities provide multiple points of interaction with biological systems, enhancing the compound’s potential as a lead molecule.

In academic research, Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate has been employed in studies aimed at understanding the structural determinants of drug-receptor interactions. Computational modeling and experimental techniques have been used to elucidate how modifications at different positions of the pyridine ring influence binding affinity and selectivity. These insights are critical for optimizing drug candidates during the early stages of development.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired regioselectivity. The use of advanced catalytic systems has further streamlined these processes, making them more efficient and scalable.

The versatility of Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate extends beyond its role as an intermediate; it also serves as a model system for exploring new synthetic pathways. Researchers have demonstrated its utility in constructing more complex molecules through iterative functionalization and rearrangement reactions. This adaptability underscores its significance as a tool in medicinal chemistry.

The growing interest in fluorinated compounds stems from their ability to modulate physicochemical properties such as lipophilicity and polarizability. These attributes are directly linked to a drug’s pharmacokinetic behavior and therapeutic efficacy. By incorporating fluorine atoms strategically into molecular structures, chemists can fine-tune these properties to achieve optimal drug performance.

In conclusion, Methyl 3-(difluoromethyl)-2-hydroxy-5-iodopyridine-4-carboxylate represents a cornerstone in contemporary pharmaceutical research due to its multifaceted utility as an intermediate and its potential to inspire innovative drug design strategies. Its structural features align well with current trends in medicinal chemistry, positioning it as a pivotal compound for future therapeutic developments.